Cas no 855230-60-3 ((2-Fluoro-3-hydroxyphenyl)boronic acid)

(2-Fluoro-3-hydroxyphenyl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The presence of both fluorine and hydroxyl groups on the phenyl ring enhances its reactivity and selectivity, making it valuable for constructing complex aromatic frameworks. This compound is particularly useful in pharmaceutical and materials science research, where precise functionalization is critical. Its stability under typical reaction conditions and compatibility with various catalysts further contribute to its utility. High purity and well-defined structural properties ensure consistent performance in demanding synthetic applications.
(2-Fluoro-3-hydroxyphenyl)boronic acid structure
855230-60-3 structure
Product Name:(2-Fluoro-3-hydroxyphenyl)boronic acid
CAS No:855230-60-3
MF:C6H6BFO3
MW:155.919445514679
MDL:MFCD06797222
CID:717365
PubChem ID:17750950
Update Time:2025-05-28

(2-Fluoro-3-hydroxyphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Fluoro-3-hydroxyphenyl)boronic acid
    • 2-Fluoro-3-hydroxyphenylboronic acid
    • Boronic acid,B-(2-fluoro-3-hydroxyphenyl)-
    • (2-Fluoro-3-hydroxyphenyl)boronicacid
    • FUYFURLPSFAOGC-UHFFFAOYSA-N
    • AB29567
    • BC001836
    • B-(2-Fluoro-3-hydroxy-phenyl)boronic acid
    • ST24020212
    • Z0897
    • BORONIC ACID, B-(2-FLUORO-3-HYDROXYPHENYL)-
    • B-(2-Fluoro-3-hydroxyphenyl)boronic acid (ACI)
    • Boronic acid, (2-fluoro-3-hydroxyphenyl)- (9CI)
    • DB-346971
    • Z1198170548
    • MFCD06797222
    • AS-19892
    • J-519650
    • CS-B1249
    • H11805
    • AKOS006284521
    • (2-Fluoro-3-hydroxy-phenyl)boronic acid
    • 855230-60-3
    • DTXSID20590796
    • SCHEMBL2375546
    • EN300-388804
    • MDL： MFCD06797222
    • Inchi： 1S/C6H6BFO3/c8-6-4(7(10)11)2-1-3-5(6)9/h1-3,9-11H
    • InChI Key： FUYFURLPSFAOGC-UHFFFAOYSA-N
    • SMILES： FC1C(B(O)O)=CC=CC=1O

Computed Properties

  • Exact Mass: 156.03900
  • Monoisotopic Mass: 156.0394024g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.4±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 345.1±52.0 °C at 760 mmHg
  • Flash Point: 162.5±30.7 °C
  • PSA: 60.69000
  • LogP: -0.78890
  • Vapor Pressure: No data available

(2-Fluoro-3-hydroxyphenyl)boronic acid Security Information

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(2-Fluoro-3-hydroxyphenyl)boronic acid Production Method

Production Method 1

352303-67-4 352303-67-4
855230-60-3 855230-60-3
Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  5 °C; 1 h, rt
1.2 Solvents: Ethanol ;  cooled
1.3 Reagents: Sodium bicarbonate ;  neutralized, cooled
Reference
Biphenyl Pyridazinone Derivatives as Inhaled PDE4 Inhibitors: Structural Biology and Structure-Activity Relationships
Gracia, Jordi; et al, Journal of Medicinal Chemistry, 2016, 59(23), 10479-10497

(2-Fluoro-3-hydroxyphenyl)boronic acid Raw materials

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Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:855230-60-3)(2-Fluoro-3-hydroxyphenyl)boronic acid
Order Number:A863559
Stock Status:in Stock
Quantity:10.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:41
Price ($):227.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:855230-60-3)(2-Fluoro-3-hydroxyphenyl)boronic acid
A863559
Purity:99%
Quantity:10.0g
Price ($):227.0
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